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Introduction

Slu-PP-915 is a potent, small-molecule pan-agonist of the Estrogen-Related Receptors (ERRQq,
ERRf, and ERRYy), which are orphan nuclear receptors that play a critical role in the regulation
of cellular energy metabolism, mitochondrial function, and autophagy.[1][2][3] As an exercise
mimetic, Slu-PP-915 has garnered significant interest for its potential therapeutic applications
in metabolic diseases and heart failure.[4][5][6][7] These application notes provide a
comprehensive guide for the preparation and use of Slu-PP-915 in a cell culture setting,
including detailed protocols and expected outcomes.
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Parameter Value Cell Line(s) Reference
EC50 (ERRq) 414 nM HEK293T [8]
EC50 (ERRP) 435 nM HEK293T [8]
EC50 (ERRY) 378 nM HEK293T [8]
Stock Solution 10 mM N/A [41[8]
Solvent DMSO N/A [4]18]
Storage -20°C N/A [4]
C2C12 myoblasts,
Working Neonatal Rat
, 2.5uM - 10 uM , [41[91[10][11]
Concentration Ventricular Myocytes
(NRVMSs)
) ] C2C12 myoblasts,
Incubation Time 3-72 hours [O][10][11]

NRVMs

Signaling Pathway

Slu-PP-915 acts as an agonist for the Estrogen-Related Receptors (ERRs). Upon binding, it
modulates the transcriptional activity of these receptors, leading to the upregulation of target
genes involved in key metabolic pathways. A significant downstream effect is the induction of
autophagy through the transcription factor EB (TFEB), a master regulator of the autophagy-
lysosome pathway.[2][9][12] Activation of ERRs by Slu-PP-915 increases TFEB expression,
which in turn promotes the expression of genes essential for autophagy and lysosomal
biogenesis.[2][9] This compound has been shown to upregulate ERR target genes such as
PGC1a, PDK4, and LDHA in C2C12 myoblast cells.[3][8]
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Caption: Signaling pathway of Slu-PP-915.

Experimental Protocols

1. Preparation of Slu-PP-915 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Slu-PP-915.
Materials:

e Slu-PP-915 powder (Molecular Weight: 341.16 g/mol )[8]

e Dimethyl sulfoxide (DMSO), cell culture grade

 Sterile microcentrifuge tubes

Procedure:

o Allow the Slu-PP-915 powder to equilibrate to room temperature before opening.

o To prepare a 10 mM stock solution, dissolve 3.41 mg of Slu-PP-915 in 1 mL of DMSO.
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Vortex thoroughly until the powder is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to
avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C.[4]

. Treatment of Cultured Cells with Slu-PP-915

This protocol provides a general procedure for treating adherent cells with Slu-PP-915. The

final concentration and incubation time should be optimized for your specific cell line and

experimental goals.

Materials:

Cultured cells in multi-well plates

Complete cell culture medium

Slu-PP-915 stock solution (10 mM in DMSO)

Vehicle control (DMSO)

Procedure:

Seed cells in a multi-well plate at a density that will ensure they are in the exponential growth
phase at the time of treatment.

The following day, prepare the working solutions of Slu-PP-915 by diluting the 10 mM stock
solution in complete cell culture medium to the desired final concentrations (e.g., for a final
concentration of 5 uM, dilute the stock solution 1:2000).

Prepare a vehicle control by adding the same volume of DMSO to complete cell culture
medium as was used for the highest concentration of Slu-PP-915.

Remove the existing medium from the cells and replace it with the medium containing the
desired concentration of Slu-PP-915 or the vehicle control.
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 Incubate the cells for the desired period (e.qg., 3, 24, 48, or 72 hours) at 37°C in a humidified
incubator with 5% CO2.[3][9]

» Following incubation, proceed with downstream analysis such as gene expression analysis
(e.g., gPCR for PGC1A, PDK4, LDHA), western blotting for protein expression (e.g., TFEB,
LAMP1), or functional assays.[9][10][11]

Experimental Workflow

The following diagram illustrates the general workflow for preparing and using Slu-PP-915 in
cell culture experiments.
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Caption: Workflow for Slu-PP-915 cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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